Cas no 1422344-13-5 (Tert-Butyl 2-(Iodomethyl)-1,7-Dioxa-10-Azaspiro[4.6]Undecane-10-Carboxylate)

• Product Name: Tert-Butyl 2-(Iodomethyl)-1,7-Dioxa-10-Azaspiro[4.6]Undecane-10-Carboxylate
• CAS No: 1422344-13-5
• MF: C₁₄H₂₄INO₄
• MW: 397.249136924744
• MDL: MFCD20230635
• CID: 4603436
• PubChem ID: 129968449
• Update Time: 2025-05-21

Tert-Butyl 2-(Iodomethyl)-1,7-Dioxa-10-Azaspiro[4.6]Undecane-10-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 2-(Iodomethyl)-1,7-Dioxa-10-Azaspiro[4.6]Undecane-10-Carboxylate
• Tert-Butyl 2-(Iodomethyl)-1,7-Dioxa-10-Azaspiro[4.6]Undecane-10-Carboxylate(WX100660)
• 1,7-Dioxa-10-azaspiro[4.6]undecane-10-carboxylic acid, 2-(iodomethyl)-, 1,1-dimethylethyl ester

• MDL： MFCD20230635
• Inchi： 1S/C14H24INO4/c1-13(2,3)20-12(17)16-6-7-18-10-14(9-16)5-4-11(8-15)19-14/h11H,4-10H2,1-3H3
• InChI Key： GXDDETCOIZTESK-UHFFFAOYSA-N
• SMILES： O1C2(CN(C(OC(C)(C)C)=O)CCOC2)CCC1CI

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Additional information on Tert-Butyl 2-(Iodomethyl)-1,7-Dioxa-10-Azaspiro[4.6]Undecane-10-Carboxylate

Tert-Butyl 2-(Iodomethyl)-1,7-Dioxa-10-Azaspiro[4.6]Undecane-10-Carboxylate (CAS No. 1422344-13-5): A Comprehensive Overview

Tert-Butyl 2-(Iodomethyl)-1,7-Dioxa-10-Azaspiro[4.6]Undecane-10-Carboxylate (CAS No. 1422344-13-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and iodomethyl functional group, offers a wide range of potential applications in drug discovery and development. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Tert-Butyl 2-(Iodomethyl)-1,7-Dioxa-10-Azaspiro[4.6]Undecane-10-Carboxylate is a member of the spirocyclic compounds, which are known for their structural rigidity and conformational stability. The compound features a spirocyclic ring system with a tert-butyl ester group, two oxygen atoms, and an azaspiro ring. The presence of the iodomethyl group adds significant reactivity and versatility to the molecule, making it an attractive candidate for various chemical transformations.

The molecular formula of Tert-Butyl 2-(Iodomethyl)-1,7-Dioxa-10-Azaspiro[4.6]Undecane-10-Carboxylate is C₁₉H₃₅INO₃, with a molecular weight of approximately 408.39 g/mol. It is typically obtained as a white crystalline solid and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good thermal stability and can be stored under standard laboratory conditions.

Synthesis Methods

The synthesis of Tert-Butyl 2-(Iodomethyl)-1,7-Dioxa-10-Azaspiro[4.6]Undecane-10-Carboxylate involves several steps, each designed to introduce the key functional groups and maintain the structural integrity of the spirocyclic core. One common synthetic route begins with the preparation of the spirocyclic scaffold through a ring-closing metathesis (RCM) reaction or a similar cyclization process.

Once the spirocyclic core is established, the tert-butyl ester group can be introduced via esterification reactions using tert-butanol and an appropriate carboxylic acid or acid chloride. The iodomethyl group is typically added through an SN₂ substitution reaction using an alkyl halide such as iodoethane or iodoacetate in the presence of a suitable base.

Biological Activities and Applications

Tert-Butyl 2-(Iodomethyl)-1,7-Dioxa-10-Azaspiro[4.6]Undecane-10-Carboxylate has been extensively studied for its potential biological activities and applications in drug discovery. One of its most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various disease pathways.

Recent research has shown that this compound exhibits significant inhibitory activity against certain kinases, which are key targets in cancer therapy. For example, studies have demonstrated that Tert-Butyl 2-(Iodomethyl)-1,7-Dioxa-10-Azaspiro[4.6]Undecane-10-Carboxylate can effectively inhibit the activity of protein kinase B (Akt), a critical regulator of cell survival and proliferation in cancer cells.

In addition to its anti-cancer properties, this compound has also shown promise in other therapeutic areas. For instance, it has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate inflammatory signaling pathways. Preclinical studies have indicated that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha).

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent advancements have further expanded our understanding of Tert-Butyl 2-(Iodomethyl)-1,7-Dioxa-10-Azaspiro[4.6]Undecane-10-Carboxylate. One notable study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of this compound by synthesizing a series of analogs with varying substituents on the spirocyclic core.

The results of this study revealed that modifications to the tert-butyl ester group and the iodomethyl moiety significantly influenced the compound's biological activity. Specifically, replacing the tert-butyl group with other alkyl or aryl groups led to enhanced potency against specific kinases while maintaining good selectivity profiles.

Another important area of research has focused on optimizing the pharmacokinetic properties of Tert-Butyl 2-(Iodomethyl)-1,7-Dioxa-10-Azaspiro[4.6]Undecane-10-Carboxylate. Studies have shown that improving solubility and reducing metabolic degradation can enhance its bioavailability and therapeutic efficacy. Techniques such as prodrug design and nanoparticle formulation have been explored to address these challenges.

Conclusion

Tert-Butyl 2-(Iodomethyl)-1,7-Dioxa-10-Azaspiro[4.6]Undecane-10-Carboxylate (CAS No. 1422344-13-5) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug discovery efforts targeting various diseases such as cancer and inflammation.

Ongoing research continues to uncover new insights into the properties and applications of this compound, driving further innovation in the development of novel therapeutic agents. As our understanding deepens, it is likely that Tert-Butyl 2-(Iodomethyl)-1,7-Dioxa-10-Azaspiro[4.6]Undecane-10-Carboxylate will play an increasingly important role in advancing medical treatments for unmet clinical needs.